6-methoxy-5-(4-methyl-1H-imidazol-1-yl)pyridine-2-carboxylic acid

• Molecular Formula: C11H11N3O3
• Molecular Weight: 233.22 g/mol
• IUPAC Name: 6-methoxy-5-(4-methylimidazol-1-yl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C11H11N3O3/c1-7-5-14(6-12-7)9-4-3-8(11(15)16)13-10(9)17-2/h3-6H,1-2H3,(H,15,16)
• InChI Key: KOFJLGIEQMFPHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C=N1)C2=C(N=C(C=C2)C(=O)O)OC

Description

6-methoxy-5-(4-methyl-1H-imidazol-1-yl)pyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H11N3O3 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium hydroxide powder (13 g) was added to a suspension of 6-methoxy-5-(4-methyl-1H-imidazol-1-yl)pyridine-2-carbonitrile (52.4 g) in water (464 mL), and the mixture was heated under reflux for three hours. The reaction solution was left to cool to room temperature. The reaction solution was filtered through celite, and the celite was washed with water (100 mL×4). Concentrated hydrochloric acid was added to the filtrate under ice-cooling to adjust the pH to 4 to 5. The precipitated powder was collected by filtration. The resulting powder was washed with water and then air-dried for three days to obtain 51.9 g of the title compound. The property values of the compound are as follows.